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Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Calcium thiosulfate, identified by the CAS number 10124-41-1, is an inorganic compound with

a growing portfolio of applications across various scientific disciplines. While extensively

utilized in agriculture as a fertilizer and soil amendment, its unique chemical properties are

garnering increasing interest in the biomedical and pharmaceutical fields. This technical guide

provides a comprehensive overview of calcium thiosulfate, focusing on its chemical and

physical characteristics, synthesis methodologies, and established and prospective

applications in drug development and clinical research. Detailed experimental protocols and

visual representations of key mechanisms are included to facilitate a deeper understanding and

application of this versatile compound.

Chemical and Physical Properties
Calcium thiosulfate is a white crystalline powder, though it is often supplied commercially as a

clear aqueous solution.[1] The anhydrous form has a molecular weight of 152.21 g/mol .[2] It is

freely soluble in water but practically insoluble in alcohol.[2] The hexahydrate form

(CaS₂O₃·6H₂O) is known to be unstable when dry, decomposing on standing to form a yellow

crust; it is more stable when kept damp and stored at low temperatures.[2]
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Property Value References

CAS Number 10124-41-1 [3]

Molecular Formula CaS₂O₃ [3]

Molecular Weight 152.21 g/mol [2]

Appearance
White crystalline powder or

clear solution
[1][4]

Solubility
Freely soluble in water;

practically insoluble in alcohol
[2]

Density (hexahydrate) 1.87 g/cm³ [2]

pH (solution) 6.5 - 8.0 [5]

Synthesis of Calcium Thiosulfate
Several methods for the synthesis of calcium thiosulfate have been documented, ranging

from laboratory-scale preparations to industrial production processes. The choice of method

often depends on the desired purity and scale of production.

Metathesis Reaction
A common laboratory and industrial method involves a metathesis (double displacement)

reaction between a soluble calcium salt and a soluble thiosulfate salt.

Experimental Protocol: Metathesis Reaction of Calcium Chloride and Sodium Thiosulfate

Materials: Calcium chloride (CaCl₂), Sodium thiosulfate (Na₂S₂O₃), distilled water, Berkefeld

filter (or equivalent).

Procedure:

1. Prepare separate aqueous solutions of calcium chloride and sodium thiosulfate.

2. Slowly add the sodium thiosulfate solution to the calcium chloride solution with constant

stirring. A precipitate of sodium chloride (NaCl) will form.
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3. Allow the reaction mixture to stand to ensure complete precipitation of the sodium

chloride.

4. Filter the mixture to separate the aqueous calcium thiosulfate solution from the solid

sodium chloride. For high-purity solutions suitable for therapeutic applications, filtration

through a Berkefeld filter is recommended to remove any traces of elemental sulfur.[6]

5. The resulting solution can be used directly or concentrated under vacuum if a solid

product is desired. Recrystallization from water by the addition of a water-miscible organic

liquid can be performed for further purification.[6]

Oxidation of Calcium Polysulfide (Lime Sulfur)
For large-scale production, the oxidation of calcium polysulfide, commonly known as lime

sulfur, is an efficient method.

Experimental Protocol: Oxidation of Lime Sulfur

Materials: Calcium hydroxide (Ca(OH)₂), Sulfur (S), Water, Oxygen source.

Procedure:

1. Prepare a slurry of calcium hydroxide in water.

2. Add elemental sulfur to the slurry and heat the mixture to form a solution of calcium

polysulfide (lime sulfur).[7]

3. Cool the reaction mixture to a suitable temperature for oxidation (temperatures above

75°C should be avoided to prevent decomposition of the product).[7]

4. Introduce an oxidant, typically oxygen or air, into the reaction mixture under controlled

conditions to oxidize the calcium polysulfide to calcium thiosulfate.[7]

5. The resulting suspension is then filtered to remove any solid byproducts, yielding a clear

calcium thiosulfate solution.[7]

Analytical Methods
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The concentration and purity of calcium thiosulfate solutions can be determined using various

analytical techniques.

Analytical Method Description

Iodometric Titration

A classic titrimetric method where the thiosulfate

ion is oxidized by a standard solution of iodine.

The endpoint is typically detected using a starch

indicator.

Ion Chromatography (IC)

A powerful technique for the separation and

quantification of ionic species. It can be used to

determine the concentration of thiosulfate and

other anions in a sample.[8]

Inductively Coupled Plasma - Optical Emission

Spectrometry (ICP-OES)

Used for the elemental analysis of calcium to

determine the concentration of the calcium

component of the salt.

Applications in Research and Drug Development
While the agricultural applications of calcium thiosulfate are well-established, its potential in

the biomedical field is an active area of research. Much of the clinical research has been

conducted with sodium thiosulfate; however, the therapeutic action is primarily attributed to the

thiosulfate anion.

Cyanide Poisoning Antidote
Calcium thiosulfate has been investigated as a potential antidote for cyanide poisoning.[9][10]

The thiosulfate ion acts as a sulfur donor for the mitochondrial enzyme rhodanese, which

detoxifies cyanide by converting it to the much less toxic thiocyanate, which is then excreted in

the urine.[11]
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Treatment of Calciphylaxis
Calciphylaxis, or calcific uremic arteriolopathy, is a rare and severe condition characterized by

the calcification of small blood vessels. Sodium thiosulfate has been used off-label for its
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treatment, and the proposed mechanism involves the chelation of calcium to form soluble

calcium thiosulfate, which can be cleared from the body.[12] Additionally, thiosulfate exhibits

antioxidant properties that may contribute to its therapeutic effect.[13]

Diagnosis of Calciphylaxis

Initiation of Thiosulfate Therapy
(e.g., Sodium Thiosulfate IV)

Calcium Chelation

Antioxidant EffectsFormation of Soluble
Calcium Thiosulfate

Reduction of Vascular Calcification

Enhanced Clearance of Calcium

Monitoring of Lesions and Serum Chemistry

Clinical Improvement
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Antioxidant Properties and Cytoprotective Effects
Thiosulfate is a metabolite of hydrogen sulfide (H₂S), a known signaling molecule with

antioxidant properties. Thiosulfate itself has been shown to possess cytoprotective effects

against oxidative stress. It can activate the Nrf2 antioxidant response pathway and inhibit pro-

apoptotic signaling pathways.[14]
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Safety and Handling
Calcium thiosulfate is generally considered to be of low toxicity. However, as with any

chemical, appropriate safety precautions should be taken.

Handling: Wear appropriate personal protective equipment, including safety glasses and

gloves. Avoid inhalation of dust or mists.[15]

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[9]

Incompatibilities: Avoid contact with strong acids and oxidizing agents.[5]

Conclusion
Calcium thiosulfate is a compound with a well-defined chemical profile and a range of

established and emerging applications. For researchers and professionals in drug

development, the therapeutic potential of the thiosulfate ion as an antioxidant and a chelating

agent presents exciting opportunities for further investigation. The detailed protocols and

mechanistic diagrams provided in this guide serve as a foundational resource for future

research and development involving this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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